Cas no 1226207-03-9 (3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine)

• Product Name: 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine
• CAS No: 1226207-03-9
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 6101399
• PubChem ID: 82077255
• Update Time: 2025-06-25

3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine
• 1226207-03-9
• 3-[2-(4-fluorophenyl)ethyl]-1,2-oxazol-5-amine
• EN300-1831912

• Inchi： 1S/C11H11FN2O/c12-9-4-1-8(2-5-9)3-6-10-7-11(13)15-14-10/h1-2,4-5,7H,3,6,13H2
• InChI Key： DNOMADWDFWEOQW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1C=C(N)ON=1

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine

Comprehensive Overview of 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine (CAS No. 1226207-03-9)

The compound 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine (CAS No. 1226207-03-9) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core and a 4-fluorophenyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in central nervous system (CNS) and metabolic disorder studies.

In recent years, the demand for fluorinated compounds like 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine has surged, driven by their enhanced metabolic stability and bioavailability. These properties align with current trends in drug discovery, where AI-driven molecular design and green chemistry are prioritized. The compound’s CAS No. 1226207-03-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry applications.

One of the most discussed topics in 2024 is the integration of machine learning in optimizing heterocyclic compounds. 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine exemplifies this trend, as its oxazole-amine scaffold is amenable to computational modeling for drug-likeness predictions. Questions like "How does fluorination improve drug efficacy?" or "What are the synthetic routes for 1,2-oxazole derivatives?" often appear in scientific forums, highlighting the compound’s interdisciplinary appeal.

From a synthetic perspective, CAS No. 1226207-03-9 is typically prepared via cyclocondensation reactions involving fluorinated precursors. Its amine functionality allows for further derivatization, making it a versatile building block for peptide mimetics and small-molecule inhibitors. Environmental considerations also play a role; researchers are exploring catalyst-free methods to produce such compounds sustainably, addressing the growing demand for eco-friendly synthesis.

In conclusion, 3-2-(4-fluorophenyl)ethyl-1,2-oxazol-5-amine represents a convergence of innovation in fluorine chemistry, computational drug design, and sustainable synthesis. Its applications span neurodegenerative disease research and crop protection, underscoring its multifaceted importance. As the scientific community continues to explore its potential, this compound will likely remain a focal point in structure-activity relationship (SAR) studies and patent literature.